Cas no 1806758-62-2 (Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806758-62-2
• MF: C₁₂H₁₁BrF₅NO₃
• MW: 392.116660356522
• CID: 4845810
• Update Time: 2025-11-05

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C12H11BrF5NO3/c1-2-21-8(20)3-6-5-19-7(4-13)9(11(14)15)10(6)22-12(16,17)18/h5,11H,2-4H2,1H3
• InChI Key： FYPYIORLRSMBGN-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=CN=1)CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate

Market Research and Analysis of Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate, identified by the CAS registry number 1806758-62-2, is a specialized organic compound with significant applications in the chemical and pharmaceutical industries. This compound has garnered attention due to its unique structural properties and potential utility in drug development, agrochemicals, and advanced materials.

The global market for such specialized chemicals is driven by the increasing demand for innovative solutions in drug discovery and the development of high-performance materials. The compound's structure, featuring a pyridine ring substituted with bromomethyl, difluoromethyl, and trifluoromethoxy groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Its versatility allows it to be employed in various research settings, including academic studies and industrial R&D projects.

Recent studies have highlighted the compound's potential as a building block for the creation of novel pharmacophores. Its ability to undergo a range of chemical transformations, including nucleophilic substitutions and coupling reactions, has made it an attractive candidate for researchers exploring new therapeutic agents. Additionally, its stability under various reaction conditions ensures its reliability in large-scale synthesis processes.

The market analysis indicates a growing interest in this compound among pharmaceutical companies and research institutions. Key drivers include the rising demand for precision medicine and the need for more efficient synthetic pathways in drug development. The compound's availability from multiple global suppliers ensures a steady supply chain, catering to both small-scale research projects and large-scale industrial applications.

In terms of regional demand, North America and Europe remain significant markets due to their robust pharmaceutical industries and extensive R&D activities. However, emerging markets in Asia-Pacific are witnessing rapid growth, driven by increasing investments in healthcare infrastructure and the expansion of local pharmaceutical manufacturing capabilities.

Ethical considerations and regulatory compliance are critical factors influencing the market dynamics of such compounds. Stringent regulations governing chemical safety, environmental impact, and intellectual property rights necessitate careful planning and execution by manufacturers and users alike.

In conclusion, Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-5-acetate represents a promising tool for advancing research in the chemical and pharmaceutical sectors. Its unique properties position it as a key enabler for innovation across diverse applications, making it an essential component of modern chemical portfolios.